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Compound of Interest

Compound Name: Flutax 1

Cat. No.: B15556321

For Researchers, Scientists, and Drug Development
Professionals

Flutax-1 is a green-fluorescent derivative of paclitaxel, a potent microtubule-stabilizing agent.
This property makes Flutax-1 an invaluable tool for the direct visualization of the microtubule
cytoskeleton in living cells. This document provides detailed application notes and protocols to
achieve optimal staining of microtubules using Flutax-1.

Mechanism of Action

Flutax-1, like its parent compound paclitaxel, binds to the B-tubulin subunit within the
microtubule polymer.[1] This binding event stabilizes the microtubule, preventing its
depolymerization and disrupting the dynamic instability essential for various cellular processes,
most notably mitosis.[1] The conjugation of a fluorescein moiety to the taxol molecule allows for
the direct fluorescent imaging of microtubules. Flutax-1 binds to microtubules with high affinity.

[2][3]

Diagram: Mechanism of Flutax-1 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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